Cas no 20283-92-5 (Rosmarinic acid)

Rosmarinic acid is a phenolic ester compound widely existing in plants Rosmarinic acid inhibited MAO-A, MAO-B and COMT with IC50 of 50.1184.6 and 26.7, respectively μ M

Rosmarinic acid structure

Product Name:Rosmarinic acid

CAS No:20283-92-5

Molecular Formula:C₁₈H₁₆O₈

Molecular Weight:360.3148

MDL:MFCD00017740

CID:51507

PubChem ID:24878185

Rosmarinic acid Properties

Names and Identifiers

- 3-(3,4-DIHYDROXYPHENYL)ACRYLIC ACID-1-CARBOXY-2-(3,4-DIHYDROXYPHENYL)ETHYL ESTER
- 3,4-DIHYDROXYCINNAMIC ACID (R)-1-CARBOXY-2-(3,4-DIHYDROXYPHENYL)ETHYL ESTER
- [4ar-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2h-10,4a-(epoxymethano)phenanthren-12-one
- (R)-2-(3,4-DIHYDROXYCINNAMOYLOXY)-3-(3,4-DIHYDROXYPHENYL)LACTIC ACID
- (R)-A-[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2E-PROPENYL]OXY-3,4-DIHYDROXYBENZENEPROPANOIC ACID
- (R)-ALPHA-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2E-PROPENYL]OXY]-3,4-DIHYDROXY-BENZENEPROPANOIC ACID
- [R-(+)]-ALPHA-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL]OXY]-3,4-DIHYDROXYBENZENEPROPANOIC ACID
- (r)-o-(3,4-dihydroxycinnamoyl)-3-(3,4-dihydroxyphenyl)lactic acid
- ROSMARINATE
- 3,4-dihydroxycinnamicacid2-esterwith3-(3,4-dihydroxyphenyl)lacticacid 4-dihydroxy-
- alpha-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-benzenepropanoicaci
- cinnamicacid,3,4-dihydroxy-,2-esterwith3-(3,4-dihydroxyphenyl)lacticacid
- r-(+)-2-(3,4-dihydroxycinnamoyloxy)-3-(3,4-dihydroxyphenyl)propionicacid
- rosemaryacid
- Rosmarinic
- ROSMARINIC ACID(P)
- Labiatenic acid
- ROSMARINIC ACID
- ROSMARINIC ACID(P) PrintBack
- ROSMARINIC ACID(RG)
- Rosmarinic acid
- 4-dihydroxy
- Rosemaricacid
- [ "" ]
- Rosemary acid
- (R)-rosmarinic acid
- Rosmarinic-acid
- MQE6XG29YI
- C18H16O8
- (R)-O-(3,4-Dihydroxycinnamoyl)-3-(3,4- dihydroxyphenyl)lactic acid
- (2R)-3-(3,4-dihydroxyphenyl)-2-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]propanoic acid
- Rosemaric acid
- (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop
- Schisandra Berries P.E.
- (2R)-O-caffeoyl-3-(3,4-dihydroxyphenyl)lactic acid
- MLS001097740
- MLSMR
- SMR000578091
- Rosemarinic Acid
- 3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid; (R)-form, 2-O-(3,4-Dihydroxy-E-cinnamoyl)
- Rosmrinic Acid
- +Expand
- MDL： MFCD00017740
- InChIKey： DOUMFZQKYFQNTF-WUTVXBCWSA-N
- Inchi： 1S/C18H16O8/c19-12-4-1-10(7-14(12)21)3-6-17(23)26-16(18(24)25)9-11-2-5-13(20)15(22)8-11/h1-8,16,19-22H,9H2,(H,24,25)/b6-3+/t16-/m1/s1
- SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)[C@@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H]

Computed Properties

Exact Mass: 360.084517g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 360.084517g/mol
Monoisotopic Mass: 360.084517g/mol
Topological Polar Surface Area: 145Å²
Heavy Atom Count: 26
Complexity: 519
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 360.3

Experimental Properties

Dissociation Constants: pKa = 3.57 (est)
LogP: 1.76130
PSA: 144.52000
Boiling Point: 694.7°C at 760 mmHg
Melting Point: 171-175 °C (lit.)
Vapor Pressure: 1.1X10-13 mm Hg at 25 °C (est)
Flash Point: 254.5±25.0 °C
Solubility: H2O: soluble1mg/mL, clear, colorless
Color/Form: Powder
Solubility: Not determined
Sensitiveness: Sensitive to air
Density: 1.33

Rosmarinic acid Security Information

RTECS：GD8990000
WGK Germany：3
Safety Instruction： S26; S37/39
Risk Phrases：R36/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H301-H400
Warning Statement： P273-P301+P310
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases： 25
Signal Word：Danger
HazardClass：9
FLUKA BRAND F CODES：10-23

Rosmarinic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Rosmarinic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I49X-1mg	Benzenepropanoic acid,a-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)-	20283-92-5	98%	1mg	$4.00	2024-09-28
A2B Chem LLC	AI44549-1mg	Rosmarinic acid	20283-92-5	98%	1mg	$4.00	2024-09-28
Aaron	AR00I4I9-100mg	Benzenepropanoic acid,a-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)-	20283-92-5	98%	100mg	$13.00	2024-09-28
abcr	AB167959-1 g	Rosmarinic acid, 95%; .	20283-92-5	95%	1 g	€110.90	2023-07-20
Ambeed	A796919-10mg	(R,E)-3-(3,4-Dihydroxyphenyl)-2-((3-(3,4-dihydroxyphenyl)acryloyl)oxy)propanoic acid	20283-92-5	98%	10mg	$7.0	2024-09-28
Chengdu Biopurify Phytochemicals Ltd	BP1224-1000mg	Rosmarinic acid	20283-92-5	98%	1000mg	$120	2024-09-28
Enamine	EN300-364852-0.05g	(2R)-3-(3,4-dihydroxyphenyl)-2-{[3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}propanoic acid	20283-92-5		0.05g	$359.0	2023-04-20
eNovation Chemicals LLC	D511533-20mg	Rosmarinic acid	20283-92-5	97%	20mg	$200	2022-09-07
FUJIFILM	181-02661-20mg	Rosmarinic Acid	20283-92-5		20mg	JPY 31500	2023-09-15
Key Organics Ltd	AS-35341-1MG	rosmarinic acid	20283-92-5	>95%	1mg	£36.00	2023-09-07